Cas no 618446-35-8 (4-(aminomethyl)-N-methylpyridin-2-amine)

4-(Aminomethyl)-N-methylpyridin-2-amine is a versatile pyridine derivative featuring both aminomethyl and N-methylamine functional groups. This compound serves as a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its bifunctional structure enables selective modifications, making it useful for constructing complex heterocyclic frameworks. The presence of primary and secondary amine groups enhances reactivity, facilitating coupling reactions and chelation with metal ions. Additionally, the pyridine core contributes to stability and solubility in polar solvents, supporting applications in catalysis and ligand design. This compound is typically handled under inert conditions due to its sensitivity to air and moisture.
4-(aminomethyl)-N-methylpyridin-2-amine structure
618446-35-8 structure
Product Name:4-(aminomethyl)-N-methylpyridin-2-amine
CAS No:618446-35-8
MF:C7H11N3
MW:137.182340860367
MDL:MFCD16673858
CID:2123708
PubChem ID:62104719
Update Time:2025-05-20

4-(aminomethyl)-N-methylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 4-(aminomethyl)-N-methylpyridin-2-amine
    • (4-Aminomethyl-pyridin-2-yl)-methyl-amine
    • YXVFOUXEPOSPTE-UHFFFAOYSA-N
    • 4-Pyridinemethanamine, 2-(methylamino)-
    • 618446-35-8
    • SCHEMBL2643263
    • EN300-321410
    • AKOS011384232
    • DA-04362
    • CS-0246282
    • MDL: MFCD16673858
    • Inchi: 1S/C7H11N3/c1-9-7-4-6(5-8)2-3-10-7/h2-4H,5,8H2,1H3,(H,9,10)
    • InChI Key: YXVFOUXEPOSPTE-UHFFFAOYSA-N
    • SMILES: N(C)C1C=C(C=CN=1)CN

Computed Properties

  • Exact Mass: 137.095297364g/mol
  • Monoisotopic Mass: 137.095297364g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 94.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.9
  • XLogP3: 0

4-(aminomethyl)-N-methylpyridin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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